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Cat. No.: B1264959 Get Quote

Introduction

Lysophosphatidylcholine (LPC) is a class of bioactive lipid molecules involved in a wide range

of physiological and pathological processes.[1][2][3] LPCs are known to act as signaling

molecules, primarily through G-protein coupled receptors (GPCRs), influencing cellular

functions such as proliferation, inflammation, and apoptosis.[2][4][5][6]

Lysophosphatidylcholine C19:0 is a specific variant of LPC characterized by a 19-carbon

saturated acyl chain. Understanding the bioactivity of LPC C19:0 is crucial for research in areas

such as metabolic diseases, inflammation, and cancer.[7][8][9] These application notes provide

detailed protocols for cell-based assays to characterize the bioactivity of LPC C19:0.

Key Signaling Pathways

LPCs, including LPC C19:0, are known to signal through various GPCRs, such as GPR119,

G2A (GPR132), and GPR4.[4][10][11][12] Activation of these receptors can trigger downstream

signaling cascades, including the modulation of intracellular cyclic AMP (cAMP) levels, calcium

mobilization, and activation of protein kinase pathways.[2][6][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bioactivity-of-lysophosphatidylcholine-c19-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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